Cas no 1361671-18-2 (C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine)

• Product Name: C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine
• CAS No: 1361671-18-2
• MF: C₁₃H₉Cl₄N
• MW: 321.029259443283
• CID: 4790541
• Update Time: 2025-10-30

C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine

• Inchi： 1S/C13H9Cl4N/c14-9-3-1-2-7(8(9)6-18)12-10(15)4-5-11(16)13(12)17/h1-5H,6,18H2
• InChI Key： KGRXMELFHDWUGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C(=CC=C(C=2Cl)Cl)Cl)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5.2
• Topological Polar Surface Area: 26

Additional information on C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine

Research Brief on C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361671-18-2): Recent Advances and Applications

The compound C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361671-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chlorinated biphenyl derivative, characterized by its unique structural and chemical properties, has shown potential in various therapeutic and diagnostic applications. Recent studies have explored its role as a modulator of biological pathways, particularly in the context of neurodegenerative diseases and cancer. The compound's ability to interact with specific cellular targets, such as neurotransmitter receptors and enzymes involved in oxidative stress, underscores its pharmacological relevance.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary findings suggest that C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine exhibits selective binding affinity towards certain G-protein-coupled receptors (GPCRs), which are critical in signal transduction processes. This property has prompted researchers to evaluate its potential as a lead compound for developing novel therapeutics for conditions like Parkinson's disease and schizophrenia. Additionally, its chlorinated structure has been linked to enhanced stability and bioavailability, making it a promising candidate for further drug development.

Recent synthetic advancements have also been reported, with researchers optimizing the production of C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine to improve yield and purity. These developments are crucial for scaling up production for preclinical and clinical studies. Furthermore, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the design of derivatives with improved efficacy and reduced toxicity. Such efforts highlight the interdisciplinary approach required to harness the full potential of this compound.

In the context of environmental and toxicological studies, the compound's persistence and bioaccumulation potential have been examined. While its chlorinated nature raises concerns about environmental impact, recent research has focused on understanding its biodegradation pathways and potential ecological risks. These studies are essential for ensuring the safe use of C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine in pharmaceutical applications while mitigating any adverse effects on ecosystems.

Looking ahead, the continued exploration of C-(3,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine holds promise for addressing unmet medical needs. Collaborative efforts between chemists, biologists, and pharmacologists will be pivotal in translating these findings into tangible therapeutic solutions. The compound's unique properties and versatile applications position it as a valuable asset in the ongoing quest for innovative treatments in the chemical biology and pharmaceutical sectors.